Cas no 864182-47-8 ((αS)-α-(AMinoMethyl)-benzenepropanoic Acid Methyl Ester Hydrochloride)

• Product Name: (αS)-α-(AMinoMethyl)-benzenepropanoic Acid Methyl Ester Hydrochloride
• CAS No: 864182-47-8
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• CID: 2085318
• PubChem ID: 137698476
• Update Time: 2025-05-26

(αS)-α-(AMinoMethyl)-benzenepropanoic Acid Methyl Ester Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (αS)-α-(Aminomethyl)-benzenepropanoic Acid Methyl Ester Hydrochloride
• (alphaS)-alpha-(AMinoMethyl)-benzenepropanoic Acid Methyl Ester Hydrochloride
• CID 137698476
• (αS)-α-(AMinoMethyl)-benzenepropanoic Acid Methyl Ester Hydrochloride

• Inchi： 1S/C11H15NO2.ClH/c1-14-11(13)10(8-12)7-9-5-3-2-4-6-9;/h2-6,10H,7-8,12H2,1H3;1H/t10-;/m0./s1
• InChI Key： LDJFZHXXSXJPDR-PPHPATTJSA-N
• SMILES： Cl.O(C)C([C@H](CN)CC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 176
• Topological Polar Surface Area: 52.3

Additional information on (αS)-α-(AMinoMethyl)-benzenepropanoic Acid Methyl Ester Hydrochloride

Comprehensive Overview of (αS)-α-(AminoMethyl)-benzenepropanoic Acid Methyl Ester Hydrochloride (CAS No. 864182-47-8)

(αS)-α-(AminoMethyl)-benzenepropanoic Acid Methyl Ester Hydrochloride (CAS No. 864182-47-8) is a chiral organic compound with significant applications in pharmaceutical research and fine chemical synthesis. This compound, often referred to as a methyl ester derivative, is widely utilized as an intermediate in the development of bioactive molecules. Its unique stereochemical configuration and functional group arrangement make it a valuable building block for drug discovery, particularly in the design of enzyme inhibitors and receptor modulators.

The growing interest in chiral synthesis and asymmetric catalysis has positioned (αS)-α-(AminoMethyl)-benzenepropanoic Acid Methyl Ester Hydrochloride as a compound of high relevance. Researchers are increasingly exploring its potential in the synthesis of peptidomimetics and small molecule therapeutics, driven by the demand for more efficient and selective drug candidates. The compound's hydrochloride salt form enhances its stability and solubility, making it suitable for various experimental conditions.

In the context of green chemistry, (αS)-α-(AminoMethyl)-benzenepropanoic Acid Methyl Ester Hydrochloride aligns with the principles of sustainable synthesis. Its role in atom-economical reactions and catalytic processes has been highlighted in recent studies, addressing the need for environmentally friendly methodologies. This aspect resonates with current trends in pharmaceutical manufacturing, where reducing waste and improving efficiency are top priorities.

From a structural perspective, the compound features a benzene ring and an amino-methyl group, which contribute to its versatility in chemical transformations. The methyl ester moiety further allows for facile derivatization, enabling the creation of diverse molecular architectures. Such characteristics are particularly valuable in medicinal chemistry, where structural diversity is crucial for optimizing drug properties.

The analytical characterization of (αS)-α-(AminoMethyl)-benzenepropanoic Acid Methyl Ester Hydrochloride typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's purity and confirm its stereochemical integrity, which is essential for reproducible research outcomes. The availability of high-quality reference standards for this compound has facilitated its adoption in high-throughput screening and structure-activity relationship (SAR) studies.

As the pharmaceutical industry continues to focus on precision medicine and targeted therapies, intermediates like (αS)-α-(AminoMethyl)-benzenepropanoic Acid Methyl Ester Hydrochloride are gaining prominence. Their ability to serve as scaffolds for bioactive molecules underscores their importance in modern drug development. Furthermore, the compound's compatibility with solid-phase synthesis techniques makes it a practical choice for combinatorial chemistry applications.

In summary, (αS)-α-(AminoMethyl)-benzenepropanoic Acid Methyl Ester Hydrochloride (CAS No. 864182-47-8) represents a critical tool in contemporary chemical research. Its applications span from drug discovery to material science, reflecting its broad utility. As scientific advancements drive the need for more sophisticated intermediates, this compound is poised to remain a key player in the field.